Cas no 73713-89-0 (2,2'-cyclohexane-1,2-diylbis(1,3-benzoxazole))

2,2'-cyclohexane-1,2-diylbis(1,3-benzoxazole) structure
73713-89-0 structure
Product Name:2,2'-cyclohexane-1,2-diylbis(1,3-benzoxazole)
CAS No:73713-89-0
MF:C20H18N2O2
MW:318.369124889374
CID:1762143
PubChem ID:52284
Update Time:2025-04-21

2,2'-cyclohexane-1,2-diylbis(1,3-benzoxazole) Chemical and Physical Properties

Names and Identifiers

    • 2,2'-cyclohexane-1,2-diylbis(1,3-benzoxazole)
    • 2,2'-(Cyclohexane-1,2-diyl)bisbenzoxazole
    • 2-[2-(1,3-benzoxazol-2-yl)cyclohexyl]-1,3-benzoxazole
    • 2,2'-(Cyclohexane-1,2-diyl)bis(1,3-benzoxazole)
    • 1,2-Bis(2-benzoxazolyl)cyclohexane
    • BENZOXAZOLE, 2,2'-CYCLOHEX-1,2-YLENEBIS-
    • BRN 0567575
    • 73713-89-0
    • DTXSID60994592
    • 2,2'-Cyclohex-1,2-ylenebisbenzoxazole
    • Cyclohexane, 1,2-bis(2-benzoxazolyl)-
    • Inchi: 1S/C20H18N2O2/c1-2-8-14(20-22-16-10-4-6-12-18(16)24-20)13(7-1)19-21-15-9-3-5-11-17(15)23-19/h3-6,9-14H,1-2,7-8H2
    • InChI Key: NPVQPJGYKUGIOZ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1C1CCCCC1C1=NC2C=CC=CC=2O1

Computed Properties

  • Exact Mass: 318.136827821g/mol
  • Monoisotopic Mass: 318.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 52.1Ų
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